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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 1,1'-Carbonylbis(3-methylimidazolium) triflate.
This reagent, identified by CAS Number 120418-31-7, is a highly efficient coupling agent
primarily utilized in aminoacylations for peptide and ester synthesis. Its ionic nature and high
reactivity offer distinct advantages in organic synthesis, particularly in the construction of
complex biomolecules. This document compiles available data on its spectroscopic and
physical characteristics, alongside detailed experimental protocols for its preparation and use.

Chemical and Physical Properties

1,1'-Carbonylbis(3-methylimidazolium) triflate is a white to off-white solid that is reactive
with water.[1] It is soluble in organic solvents such as nitromethane and chloroform, but
insoluble in ether.[1] Due to its hygroscopic and reactive nature, it should be handled under an
inert atmosphere and stored in a refrigerator at 2-8°C.[2][3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b043501?utm_src=pdf-interest
https://www.benchchem.com/product/b043501?utm_src=pdf-body
https://www.benchchem.com/product/b043501?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5501133.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5501133.htm
https://www.pharmaffiliates.com/en/120418-31-7-1-1-carbonylbis-3-methylimidazolium-triflate-pa270021388.html
https://www.3wpharm.com/product/35614.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

: _ E

Property Value Source(s)
Molecular Formula C11H12FsN40O7S2 [3]
Molecular Weight 490.36 g/mol [3]

CAS Number 120418-31-7 [11[21[3]
Appearance White to Off-White Solid [1112]
Melting Point 78-80 °C [4]

Boiling Point Not available

Density Not available

Spectroscopic Data

The structural integrity of 1,1'-Carbonylbis(3-methylimidazolium) triflate is confirmed
through various spectroscopic techniques.

Technique Data Source(s)

5 8.86 (s, 2H), 7.44 (m, 2H),
'H NMR (CDCls) [1]
7.16 (m, 2H), 4.00 (s, 6H)

13C NMR Data not available
Infrared (IR) Data not available
Mass Spectrometry Data not available

Experimental Protocols
Synthesis of 1,1'-Carbonylbis(3-methylimidazolium)
triflate

The synthesis of 1,1'-Carbonylbis(3-methylimidazolium) triflate is achieved through the bis-
alkylation of 1,1'-carbonylbisimidazole. It is crucial to use fresh methyl triflate to avoid
contamination with triflic acid.[1] The reagent is typically prepared under anhydrous conditions
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and either used immediately or stored in a dry nitromethane solution or as a solid in the
absence of moisture.[1]

Materials:

e 1,1'-Carbonylbisimidazole (CDI)

o Freshly distilled methyl triflate (MeOTHf)
e Anhydrous nitromethane

Procedure:

e In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 1,1'-
carbonylbisimidazole in anhydrous nitromethane.

e Cool the solution to 10 °C using an ice bath.
o Slowly add fresh methyl triflate to the stirred solution at 10 °C.
 After the addition is complete, the product can be used in situ as a solution in nitromethane.

 Alternatively, the solvent can be removed in vacuo to yield 1,1'-Carbonylbis(3-
methylimidazolium) triflate as a solid.
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Starting Materials

1,1'-Carbonylbisimidazole (CDI) Anhydrous Nitromethane Fresh Methyl Triflate (MeOTf)
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Solid 1,1'-Carbonylbis(3-methylimidazolium) triflate
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Synthesis of 1,1'-Carbonylbis(3-methylimidazolium) triflate.

Application in Peptide Coupling (Aminoacylation)

1,1'-Carbonylbis(3-methylimidazolium) triflate is a highly effective reagent for the formation
of peptide bonds. The reaction proceeds through the activation of a carboxylic acid, followed by
nucleophilic attack by an amine.

General Protocol for Dipeptide Synthesis:
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Activation: The N-protected amino acid (1 equivalent) is dissolved in an appropriate
anhydrous solvent (e.g., dichloromethane or acetonitrile). 1,1'-Carbonylbis(3-
methylimidazolium) triflate (1 equivalent) is added to the solution to activate the carboxylic
acid.

Coupling: The amino acid ester hydrochloride (1 equivalent) and a non-nucleophilic base
such as pyridine (2 equivalents) are added to the reaction mixture.

Reaction: The reaction is stirred at room temperature for a designated time, typically around
15 minutes.

Work-up: The reaction mixture is diluted with an organic solvent and washed sequentially
with saturated sodium bicarbonate solution, 1.0 M hydrochloric acid, and brine.

Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure to yield the dipeptide.
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Reactants
N-Protected Amino Acid 1,1'-Carbonylbis(3-methylimidazolium) triflate | — Amino Acid Ester Pyridine
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General workflow for peptide coupling.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b043501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Applications

The primary application of 1,1'-Carbonylbis(3-methylimidazolium) triflate is as a coupling
reagent in the synthesis of peptides and esters.[1] Its high reactivity stems from the two
positively charged imidazolium rings, which make the carbonyl carbon highly electrophilic. This
facilitates the activation of carboxylic acids, forming a highly reactive acyl-imidazolium
intermediate, which is then readily attacked by nucleophiles like amines or alcohols.

This reagent has been successfully used in the synthesis of chiral Pilocarpine analogs,
highlighting its utility in the preparation of complex and biologically active molecules.[1][2]

Safety and Handling

1,1'-Carbonylbis(3-methylimidazolium) triflate is sensitive to moisture and should be
handled in a dry environment, preferably in a glovebox or under an inert atmosphere.[1] It is
advisable to wear appropriate personal protective equipment, including gloves and safety
glasses, when handling this compound. As it reacts with water, appropriate quenching
procedures should be in place. For long-term storage, it should be kept in a tightly sealed
container in a refrigerator.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043501#physical-and-chemical-properties-of-1-1-
carbonylbis-3-methylimidazolium-triflate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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